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Compound of Interest

Compound Name: 4-Pentylbenzoic acid

Cat. No.: B1581476

An In-depth Technical Guide to the Synthesis of 4-Pentylbenzoic Acid

Introduction

4-Pentylbenzoic acid (also known as 4-n-pentylbenzoic acid) is an aromatic carboxylic acid
with the chemical formula C12H1602.[1][2] It presents as a white to off-white crystalline solid,
soluble in organic solvents like ethanol and acetone but with limited solubility in water.[1] This
compound and its derivatives are of significant interest in materials science, primarily serving
as crucial intermediates in the synthesis of liquid crystals.[3][4] The molecular structure,
featuring a rigid benzoic acid core coupled with a flexible pentyl chain, is conducive to forming
the mesophases essential for liquid crystal display (LCD) technologies.[1][4]

This guide provides a comprehensive overview of the primary synthetic pathways to 4-
pentylbenzoic acid, designed for researchers and professionals in organic synthesis and drug
development. We will delve into the mechanistic underpinnings of each reaction, provide
detailed experimental protocols, and offer insights into the rationale behind methodological
choices, ensuring a blend of theoretical knowledge and practical applicability.

Table 1: Physicochemical Properties of 4-Pentylbenzoic Acid
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Property Value Reference(s)

CAS Number 26311-45-5 [1][2]

Molecular Formula C12H1602 [3]

Molecular Weight 192.25 g/mol [5]
White to light yellow crystalline

Appearance [1][6]
powder

Melting Point 85-90 °C [7]

Boiling Point 261 °C (at 746 mmHgQ) [7]

N Insoluble in water; Soluble in
Solubility [11[7]

organic solvents

Retrosynthetic Analysis

A logical approach to designing a synthesis begins with retrosynthesis. For 4-pentylbenzoic

acid, two primary disconnections are most logical. The first disconnects the carboxylic acid

group, suggesting a carboxylation reaction. The second disconnects the bond between the

aromatic ring and the alkyl chain, pointing towards an aromatic substitution reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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